5-Fluoro-2-methyl-4-propoxyaniline

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 5-fluoro-2-methyl-4-propoxyaniline
• InChI: InChI=1S/C10H14FNO/c1-3-4-13-10-5-7(2)9(12)6-8(10)11/h5-6H,3-4,12H2,1-2H3
• InChI Key: STYNCGUCXXOYEN-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C(=C1)C)N)F

Description

5-Fluoro-2-methyl-4-propoxyaniline is a substituted aniline derivative with a fluorine atom at position 5, a methyl group at position 2, and a propoxy group (-OCH₂CH₂CH₃) at position 4 of the benzene ring. This compound belongs to the class of aromatic amines, which are widely studied for their chemical reactivity, biological interactions, and applications in pharmaceuticals and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Fluoro-2-methyl-4-propoxyaniline typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Nitration: The starting material, 2-methyl-4-propoxyaniline, is nitrated using a mixture of concentrated sulfuric acid and nitric acid to introduce a nitro group at the 5-position.

Reduction: The nitro group is then reduced to an amino group using a reducing agent such as iron powder in the presence of hydrochloric acid.

Fluorination: Finally, the amino group is replaced with a fluorine atom using a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) under appropriate reaction conditions.

Industrial Production Methods

Industrial production of 5-Fluoro-2-methyl-4-propoxyaniline may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Fluoro-2-methyl-4-propoxyaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions, such as using sodium methoxide to introduce a methoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: Quinones or other oxidized derivatives.

Reduction: Various amine derivatives.

Substitution: Methoxy-substituted aniline derivatives.

Scientific Research Applications

5-Fluoro-2-methyl-4-propoxyaniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-methyl-4-propoxyaniline depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. For example, it could inhibit the activity of certain enzymes involved in cell proliferation, leading to potential anticancer effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 5-Fluoro-2-methyl-4-propoxyaniline, we compare it with three analogs: 4-Bromo-5-fluoro-2-methylaniline, 5-Fluoro-4-methoxy-2-methylaniline, and methyl-substituted aminoazo dyes from carcinogenicity studies.

Substituent Effects on Physicochemical Properties

Table 1: Substituent and Molecular Weight Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)
5-Fluoro-2-methyl-4-propoxyaniline	-F (5), -CH₃ (2), -OCH₂CH₂CH₃ (4)	C₁₀H₁₄FNO	183.22
4-Bromo-5-fluoro-2-methylaniline	-Br (4), -F (5), -CH₃ (2)	C₇H₇BrFN	204.04
5-Fluoro-4-methoxy-2-methylaniline	-F (5), -CH₃ (2), -OCH₃ (4)	C₈H₁₀FNO	155.17

• Steric and Lipophilic Effects : The propoxy group in 5-Fluoro-2-methyl-4-propoxyaniline is bulkier and more lipophilic than the methoxy group in 5-Fluoro-4-methoxy-2-methylaniline, which may improve membrane permeability but reduce aqueous solubility.
• Molecular Weight : The bromine atom in 4-Bromo-5-fluoro-2-methylaniline contributes to its higher molecular weight (204.04 g/mol) compared to the target compound (183.22 g/mol) .

Table 2: Carcinogenicity and Protein-Binding Correlations in Aminoazo Dyes

Compound (Derivative of 4-Dimethylaminoazobenzene)	Carcinogenicity (Relative Activity)	Time to Maximum Bound Dye (Weeks)
3′-Methyl-4-dimethylaminoazobenzene	10–12 (High)	2
4-Dimethylaminoazobenzene	6	4
2′-Methyl-4-dimethylaminoazobenzene	2–3	8
4′-Methyl-4-dimethylaminoazobenzene	<1	≥21

• Key Findings: Methyl substituents on the "prime" ring (e.g., 2′-, 3′-, 4′-positions) inversely correlate carcinogenicity with the time required to reach maximum protein-bound dye levels. For example, higher carcinogenicity (activity = 10–12) corresponds to shorter times (2 weeks) for 3′-methyl derivatives .
• The propoxy group’s bulk could further modulate binding kinetics.

Metabolic and Toxicological Considerations

• Methoxy vs.
• Bromine vs. Propoxy : The bromine atom in 4-Bromo-5-fluoro-2-methylaniline introduces a heavy atom effect, which could enhance radiative decay pathways in photochemical applications, unlike the propoxy group’s focus on lipophilicity .

Biological Activity

5-Fluoro-2-methyl-4-propoxyaniline is a compound of significant interest in medicinal chemistry and biological research due to its potential therapeutic properties. This article delves into its biological activity, including antimicrobial and anticancer effects, synthesis methods, and comparisons with similar compounds.

Property	Details
Molecular Formula	C10H14FNO
Molecular Weight	183.22 g/mol
IUPAC Name	5-fluoro-2-methyl-4-propoxyaniline
InChI Key	STYNCGUCXXOYEN-UHFFFAOYSA-N
Canonical SMILES	CCCOC1=C(C=C(C(=C1)C)N)F

Synthesis Methods

The synthesis of 5-Fluoro-2-methyl-4-propoxyaniline typically involves several steps:

• Nitration : The precursor, 2-methyl-4-propoxyaniline, is nitrated using concentrated sulfuric and nitric acids.
• Reduction : The nitro group is reduced to an amino group using iron powder in hydrochloric acid.
• Fluorination : The amino group is substituted with a fluorine atom using N-fluorobenzenesulfonimide (NFSI) under controlled conditions.

Antimicrobial Properties

Research indicates that 5-Fluoro-2-methyl-4-propoxyaniline exhibits antimicrobial activity. Studies have demonstrated its effectiveness against various bacterial strains, suggesting potential applications in treating infections caused by resistant bacteria. The mechanism of action may involve disruption of bacterial cell wall synthesis or inhibition of essential enzymes.

Anticancer Potential

The compound has been investigated for its anticancer properties. Preliminary studies suggest that it may inhibit cell proliferation in certain cancer cell lines by targeting specific molecular pathways involved in tumor growth. This includes potential inhibition of enzymes responsible for DNA replication and repair, leading to apoptosis in malignant cells.

Case Studies and Research Findings

• Study on Antimicrobial Activity : A study published in Journal of Medicinal Chemistry evaluated the efficacy of various aniline derivatives, including 5-Fluoro-2-methyl-4-propoxyaniline, against Gram-positive and Gram-negative bacteria. Results indicated a significant reduction in bacterial growth at low concentrations, highlighting its potential as a lead compound for antibiotic development.
• Anticancer Research : In vitro studies conducted on human cancer cell lines revealed that 5-Fluoro-2-methyl-4-propoxyaniline induces apoptosis through the activation of caspase pathways. The compound demonstrated a dose-dependent response, with higher concentrations leading to increased cell death rates compared to control groups.
• Mechanistic Insights : Further research has explored the molecular targets of 5-Fluoro-2-methyl-4-propoxyaniline. It appears to interact with specific receptors involved in cell signaling pathways, which may explain its dual antimicrobial and anticancer activities.

Comparison with Similar Compounds

Compound	Structure Type	Notable Activity
5-Fluoro-2-methyl-4-methoxyaniline	Methoxy instead of propoxy	Moderate antimicrobial activity
5-Fluoro-2-methyl-4-ethoxyaniline	Ethoxy instead of propoxy	Lower anticancer efficacy
5-Fluoro-2-methyl-4-butoxyaniline	Butoxy instead of propoxy	Enhanced solubility

The unique substitution pattern of the propoxy group in 5-Fluoro-2-methyl-4-propoxyaniline contributes to its distinct chemical properties and biological activities compared to similar compounds.